2,4,7,8-Tetramethyl-6-(naphthalen-1-ylmethyl)purino[7,8-a]imidazole-1,3-dione

• IUPAC Name: 2,4,7,8-tetramethyl-6-(naphthalen-1-ylmethyl)purino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C22H21N5O2/c1-13-14(2)27-18-19(24(3)22(29)25(4)20(18)28)23-21(27)26(13)12-16-10-7-9-15-8-5-6-11-17(15)16/h5-11H,12H2,1-4H3
• InChI Key: QRYPROLZOAWDOV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C3=C(N=C2N1CC4=CC=CC5=CC=CC=C54)N(C(=O)N(C3=O)C)C)C
• Molecular Formula: C22H21N5O2
• Molecular Weight: 387.4 g/mol

Description

2,4,7,8-Tetramethyl-6-(naphthalen-1-ylmethyl)purino[7,8-a]imidazole-1,3-dione, also known as SCH 58261, is a potent and selective antagonist of the adenosine A2A receptor. This compound has gained significant attention in the scientific community due to its potential therapeutic applications in a variety of diseases, including Parkinson's disease, Huntington's disease, and cancer.

Mechanism Of Action

2,4,7,8-Tetramethyl-6-(naphthalen-1-ylmethyl)purino[7,8-a]imidazole-1,3-dione 58261 acts as a selective antagonist of the adenosine A2A receptor. Adenosine A2A receptors are primarily found in the brain, where they play a role in regulating neurotransmitter release and modulating neuronal activity. By blocking the adenosine A2A receptor, 2,4,7,8-Tetramethyl-6-(naphthalen-1-ylmethyl)purino[7,8-a]imidazole-1,3-dione 58261 can modulate these processes and potentially improve symptoms associated with various diseases.
Biochemical and Physiological Effects:
In addition to its effects on neurotransmitter release and neuronal activity, 2,4,7,8-Tetramethyl-6-(naphthalen-1-ylmethyl)purino[7,8-a]imidazole-1,3-dione 58261 has been shown to have other biochemical and physiological effects. For example, 2,4,7,8-Tetramethyl-6-(naphthalen-1-ylmethyl)purino[7,8-a]imidazole-1,3-dione 58261 has been shown to increase glucose uptake in skeletal muscle and improve insulin sensitivity. Additionally, 2,4,7,8-Tetramethyl-6-(naphthalen-1-ylmethyl)purino[7,8-a]imidazole-1,3-dione 58261 has been shown to reduce oxidative stress and inflammation in various tissues.

Advantages And Limitations For Lab Experiments

2,4,7,8-Tetramethyl-6-(naphthalen-1-ylmethyl)purino[7,8-a]imidazole-1,3-dione 58261 has several advantages for laboratory experiments. It is a highly selective antagonist of the adenosine A2A receptor, which makes it an ideal tool for studying the role of this receptor in various processes. Additionally, 2,4,7,8-Tetramethyl-6-(naphthalen-1-ylmethyl)purino[7,8-a]imidazole-1,3-dione 58261 is a potent compound, which allows for the use of lower concentrations in experiments. However, one limitation of 2,4,7,8-Tetramethyl-6-(naphthalen-1-ylmethyl)purino[7,8-a]imidazole-1,3-dione 58261 is that it may have off-target effects at higher concentrations, which could complicate the interpretation of experimental results.

Future Directions

There are several future directions for research involving 2,4,7,8-Tetramethyl-6-(naphthalen-1-ylmethyl)purino[7,8-a]imidazole-1,3-dione 58261. One area of interest is the potential therapeutic applications of 2,4,7,8-Tetramethyl-6-(naphthalen-1-ylmethyl)purino[7,8-a]imidazole-1,3-dione 58261 in other diseases, such as Alzheimer's disease and multiple sclerosis. Additionally, researchers may investigate the potential use of 2,4,7,8-Tetramethyl-6-(naphthalen-1-ylmethyl)purino[7,8-a]imidazole-1,3-dione 58261 in combination with other drugs for the treatment of various diseases. Finally, researchers may continue to investigate the biochemical and physiological effects of 2,4,7,8-Tetramethyl-6-(naphthalen-1-ylmethyl)purino[7,8-a]imidazole-1,3-dione 58261 to gain a better understanding of its mechanism of action and potential therapeutic applications.

Synthesis Methods

The synthesis of 2,4,7,8-Tetramethyl-6-(naphthalen-1-ylmethyl)purino[7,8-a]imidazole-1,3-dione 58261 involves several steps, including the reaction of 2,4,7,8-tetramethylimidazo[1,2-a]pyridine with naphthalen-1-ylmethyl bromide, followed by the reaction with 2,6-dioxopurin-9-ylmethanesulfonate. This process yields 2,4,7,8-Tetramethyl-6-(naphthalen-1-ylmethyl)purino[7,8-a]imidazole-1,3-dione 58261 as a white crystalline powder.

Scientific Research Applications

2,4,7,8-Tetramethyl-6-(naphthalen-1-ylmethyl)purino[7,8-a]imidazole-1,3-dione 58261 has been extensively studied for its potential therapeutic applications in various diseases. In Parkinson's disease, 2,4,7,8-Tetramethyl-6-(naphthalen-1-ylmethyl)purino[7,8-a]imidazole-1,3-dione 58261 has been shown to improve motor function and reduce the risk of dyskinesia. In Huntington's disease, 2,4,7,8-Tetramethyl-6-(naphthalen-1-ylmethyl)purino[7,8-a]imidazole-1,3-dione 58261 has been shown to reduce the accumulation of mutant huntingtin protein and improve motor function. Additionally, 2,4,7,8-Tetramethyl-6-(naphthalen-1-ylmethyl)purino[7,8-a]imidazole-1,3-dione 58261 has been investigated for its potential anti-cancer properties, as it has been shown to inhibit the growth of various cancer cell lines.